Cas no 1289386-53-3 (tert-Butyl ((1r,4r)-4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate)

• Product Name: tert-Butyl ((1r,4r)-4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate
• CAS No: 1289386-53-3
• MF: C₁₆H₂₆N₄O₂S
• MW: 338.468242168427
• CID: 2090979
• PubChem ID: 60137713
• Update Time: 2025-10-28

tert-Butyl ((1r,4r)-4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1r,4r)-4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate
• [4-(2-methylsulfanyl-pyrimidin-4-ylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• tert-Butyl (trans-4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate
• 1289386-53-3
• SB48624
• tert-Butyl((1r,4r)-4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate
• (1R,4R)-[4-(2-Methylsulfanyl-pyrimidin-4-ylamino)-cyclohexyl]-carbamic acid tert-butyl
• (1R,4R)-(Boc-Amino)-4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexane
• SB58750
• Carbamic acid, N-[4-[[2-(methylthio)-4-pyrimidinyl]amino]cyclohexyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[4-[(2-methylsulfanylpyrimidin-4-yl)amino]cyclohexyl]carbamate
• [4-(2-Methylsulfanyl-pyrimidin-4-ylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• AKOS015940850
• DTXSID001118363
• TERT-BUTYL N-(4-{[2-(METHYLSULFANYL)PYRIMIDIN-4-YL]AMINO}CYCLOHEXYL)CARBAMATE
• DB-310719
• tert-Butyl (4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate
• 1289384-85-5
• G71542
• AKOS015940849

• MDL： MFCD19544270
• Inchi： 1S/C16H26N4O2S/c1-16(2,3)22-15(21)19-12-7-5-11(6-8-12)18-13-9-10-17-14(20-13)23-4/h9-12H,5-8H2,1-4H3,(H,19,21)(H,17,18,20)
• InChI Key： PAWZEWNWTGKJCN-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(=N1)NC1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 338.17764726Da
• Monoisotopic Mass: 338.17764726Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 101Ų

Additional information on tert-Butyl ((1r,4r)-4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate

Introduction to tert-Butyl ((1r,4r)-4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate (CAS No. 1289386-53-3)

tert-Butyl ((1r,4r)-4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate, with the CAS number 1289386-53-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a cyclohexyl ring, and a pyrimidine moiety with a methylthio substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The tert-butyl carbamate group is a common protecting group in organic synthesis, known for its stability under various reaction conditions. It can be readily removed using mild acidic conditions, making it an ideal choice for the synthesis of complex molecules. The cyclohexyl ring provides conformational rigidity and influences the compound's pharmacokinetic properties, such as solubility and metabolic stability. The pyrimidine moiety, particularly with the methylthio substituent, is crucial for its biological activity and binding affinity to specific targets.

Recent studies have highlighted the potential of tert-Butyl ((1r,4r)-4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter receptors, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The ability to selectively target these receptors without significant side effects makes it an attractive candidate for further clinical investigation.

In addition to its neurological applications, tert-Butyl ((1r,4r)-4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate has also shown promise in oncology. Studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer cell proliferation and survival. By targeting these kinases, the compound may help to slow down or halt tumor growth, making it a valuable tool in the development of targeted cancer therapies.

The synthesis of tert-Butyl ((1r,4r)-4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate involves several steps that require precise control over reaction conditions and purification techniques. The initial step typically involves the formation of the cyclohexylamine derivative, followed by the introduction of the pyrimidine moiety through a suitable coupling reaction. The tert-butyl carbamate group is then introduced to protect the amine functionality during subsequent transformations. Each step must be carefully optimized to ensure high yields and purity of the final product.

The biological evaluation of tert-Butyl ((1r,4r)-4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate has been conducted using a variety of in vitro and in vivo models. In vitro assays have demonstrated its ability to bind to specific receptors and inhibit key enzymes involved in disease pathways. In vivo studies have further confirmed its efficacy and safety profile, providing valuable insights into its potential as a therapeutic agent.

The future development of tert-Butyl ((1r,4r)-4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate will likely involve extensive preclinical testing to evaluate its pharmacokinetic properties, toxicity profiles, and therapeutic window. Clinical trials will be necessary to validate its safety and efficacy in human subjects. Additionally, ongoing research aims to optimize its chemical structure to enhance its potency and reduce any potential side effects.

In conclusion, tert-Butyl ((1r,4r)-4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate (CAS No. 1289386-53-3) represents a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it an important focus for further research and development in the fields of medicinal chemistry and pharmaceutical science.